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Compound of Interest

Compound Name:
5-Formylindole-CE

Phosphoramidite

Cat. No.: B13710197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Formylindole-CE Phosphoramidite is a key reagent for the incorporation of an aldehyde

functional group into synthetic oligonucleotides. This modification provides a reactive handle for

the post-synthetic conjugation of various molecules, including fluorophores, quenchers, and

affinity ligands, enabling a wide range of applications in diagnostics, therapeutics, and

fundamental research. The stability and solubility of this phosphoramidite are critical

parameters that directly impact the efficiency of oligonucleotide synthesis and the quality of the

final product. This technical guide provides an in-depth overview of the stability and solubility of

5-Formylindole-CE Phosphoramidite, along with recommended handling procedures and

experimental protocols.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 5-Formylindole-CE
Phosphoramidite is presented in the table below.
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Property Value Reference

Chemical Formula C₄₄H₅₀N₃O₇P [1]

Molecular Weight 763.86 g/mol [1]

CAS Number 460355-05-9 [1]

Appearance

Not specified, but

phosphoramidites can be

powders or viscous oils.

Stability
The stability of 5-Formylindole-CE Phosphoramidite is crucial for its successful use in

automated oligonucleotide synthesis. Like most phosphoramidites, it is sensitive to moisture

and oxidation.

Solid-State Stability
Proper storage is essential to maintain the integrity of the solid phosphoramidite.

Parameter Recommendation

Storage Temperature Freezer storage, -10 to -30°C

Storage Conditions Dry, under an inert atmosphere (e.g., argon)

Handling
Minimize exposure to atmospheric moisture and

oxygen.

While specific long-term stability data for solid 5-Formylindole-CE Phosphoramidite is not

readily available in the public domain, adherence to the recommended storage conditions is

critical for maximizing its shelf life.

Solution Stability
Once dissolved for use on a DNA synthesizer, the stability of the phosphoramidite solution is a

key factor for efficient coupling.
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Parameter Value

Solvent Anhydrous Acetonitrile

Recommended Concentration 0.1 M

Stability in Solution 2-3 days

The stability of phosphoramidites in solution is generally limited by degradation pathways

involving hydrolysis. The presence of even trace amounts of water in the acetonitrile can lead

to a reduction in coupling efficiency.

Solubility
5-Formylindole-CE Phosphoramidite is soluble in anhydrous acetonitrile, the standard

solvent used in oligonucleotide synthesis.

Solvent Concentration Volume for 0.25 g

Anhydrous Acetonitrile 0.1 M 3.27 mL

For other non-standard solvents, it is recommended to perform small-scale solubility tests

before preparing a larger volume for synthesis.

Experimental Protocols
Protocol for Assessing Solution Stability
This protocol outlines a general method for determining the stability of 5-Formylindole-CE
Phosphoramidite in solution over time using HPLC analysis.

Materials:

5-Formylindole-CE Phosphoramidite

Anhydrous acetonitrile (DNA synthesis grade)

HPLC system with a suitable C18 column
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Inert gas (Argon or Nitrogen)

Autosampler vials with septa

Procedure:

Solution Preparation: In a glove box or under a stream of inert gas, accurately weigh a

known amount of 5-Formylindole-CE Phosphoramidite and dissolve it in the appropriate

volume of anhydrous acetonitrile to achieve the desired concentration (e.g., 0.1 M).

Initial Analysis (T=0): Immediately after preparation, transfer an aliquot of the solution to an

HPLC vial and perform an analysis to determine the initial purity.

Incubation: Store the stock solution in a sealed vial under an inert atmosphere at room

temperature, simulating the conditions on a DNA synthesizer.

Time-Point Analysis: At regular intervals (e.g., 24, 48, 72 hours), withdraw an aliquot from the

stock solution and analyze it by HPLC.

Data Analysis: For each time point, calculate the peak area of the intact phosphoramidite

and any degradation products. Plot the percentage of the intact phosphoramidite as a

function of time to determine the stability profile.

Workflow for Stability Assessment
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Caption: Workflow for assessing the solution stability of 5-Formylindole-CE
Phosphoramidite.

Application in Oligonucleotide Synthesis
5-Formylindole-CE Phosphoramidite is used to introduce an aldehyde group into an

oligonucleotide, which can then be used for subsequent conjugation reactions.
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Reaction Pathway
The aldehyde group introduced by the 5-formylindole moiety can react with various

nucleophiles to form stable conjugates.

Reactants

ConjugatesOligonucleotide with
5-Formylindole

Schiff Base
(requires reduction)

 reacts with

Hydrazone

 reacts with

Oxime

 reacts with

Primary Amine

Hydrazine Derivative

Aminooxy Compound

Click to download full resolution via product page

Caption: Conjugation reactions of 5-formylindole modified oligonucleotides.

Protocol for Oligonucleotide Synthesis and
Deprotection
The use of 5-Formylindole-CE Phosphoramidite in oligonucleotide synthesis is

straightforward and generally does not require significant modifications to standard protocols.

Materials:

DNA synthesizer

5-Formylindole-CE Phosphoramidite solution (0.1 M in anhydrous acetonitrile)

Standard DNA synthesis reagents (activator, capping reagents, oxidizing agent)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13710197?utm_src=pdf-body-img
https://www.benchchem.com/product/b13710197?utm_src=pdf-body
https://www.benchchem.com/product/b13710197?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13710197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Deprotection solution (e.g., ammonium hydroxide)

Procedure:

Synthesis: Program the desired oligonucleotide sequence into the DNA synthesizer. Assign a

specific port for the 5-Formylindole-CE Phosphoramidite solution. Standard coupling times

are typically sufficient.

Cleavage and Deprotection: After synthesis, cleave the oligonucleotide from the solid

support and remove the protecting groups using your standard deprotection protocol (e.g.,

heating with ammonium hydroxide). The 5-formylindole moiety is stable to these conditions.

Purification: Purify the aldehyde-modified oligonucleotide using standard methods such as

HPLC or gel electrophoresis.

Conclusion
5-Formylindole-CE Phosphoramidite is a valuable reagent for the functionalization of

synthetic oligonucleotides. Understanding its stability and solubility characteristics is paramount

for achieving high-quality synthesis results. By adhering to the recommended storage and

handling procedures, and by being mindful of its limited stability in solution, researchers can

confidently incorporate this modifier into their oligonucleotide-based applications. The provided

protocols offer a framework for the use and stability assessment of this important synthetic

building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13710197#5-formylindole-ce-phosphoramidite-
stability-and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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